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An In-depth Technical Guide to the Spectroscopic Characterization of 3-(2-Chloro-4-
methoxyphenoxy)azetidine

Introduction

3-(2-Chloro-4-methoxyphenoxy)azetidine is a substituted azetidine derivative with potential
applications in medicinal chemistry and drug discovery. The precise elucidation of its molecular
structure is a prerequisite for understanding its chemical reactivity, and biological activity, and
for ensuring its purity and stability. This technical guide provides a comprehensive overview of
the spectroscopic data obtained for this compound, focusing on Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The data
presented herein serves as a benchmark for the analytical characterization of 3-(2-Chloro-4-
methoxyphenoxy)azetidine, offering insights into its unique structural features. This guide is
intended for researchers, scientists, and drug development professionals who require a
detailed understanding of the spectroscopic properties of this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful analytical technique that provides detailed information about
the carbon-hydrogen framework of a molecule. For 3-(2-Chloro-4-
methoxyphenoxy)azetidine, both *H and 13C NMR spectra were acquired to unambiguously
determine its structure.

'H NMR Spectroscopy

The *H NMR spectrum of 3-(2-Chloro-4-methoxyphenoxy)azetidine provides a detailed map
of the proton environments within the molecule. The chemical shifts (8), multiplicities, and
coupling constants (J) are all consistent with the proposed structure.

Experimental Protocol: *H NMR Spectroscopy

Sample Preparation: A5 mg sample of 3-(2-Chloro-4-methoxyphenoxy)azetidine was
dissolved in 0.5 mL of deuterated chloroform (CDCls).

Instrumentation: The spectrum was recorded on a 400 MHz NMR spectrometer.

Data Acquisition: A total of 16 scans were acquired with a relaxation delay of 1.0 seconds.

Data Processing: The resulting Free Induction Decay (FID) was processed with a line
broadening of 0.3 Hz and the baseline was corrected.

Table 1: *H NMR Data for 3-(2-Chloro-4-methoxyphenoxy)azetidine in CDCIs at 400 MHz
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. . Coupling
Chemical Shift L . .
Multiplicity Integration Constant (J) Assignment
(3) ppm
Hz
7.10 d 1H 2.8 Ar-H
6.95 d 1H 8.8 Ar-H
6.80 dd 1H 8.8,2.8 Ar-H
4.90 m 1H - O-CH (azetidine)
4.10 t 2H 8.0 CHz2 (azetidine)
3.95 t 2H 8.0 CHz (azetidine)
3.80 S 3H - OCHs
2.50 brs 1H - NH

Interpretation of the *H NMR Spectrum:

The aromatic region of the spectrum displays three distinct signals, which is consistent with the
trisubstituted benzene ring. The downfield shift of these protons is due to the deshielding effect
of the aromatic ring current. The methoxy group protons appear as a sharp singlet at 3.80 ppm.
The protons on the azetidine ring exhibit a more complex pattern. The proton attached to the
oxygen-bearing carbon (O-CH) appears as a multiplet at 4.90 ppm. The two methylene groups
of the azetidine ring are observed as two distinct triplets at 4.10 and 3.95 ppm, indicating
restricted rotation and diastereotopicity. The broad singlet at 2.50 ppm is characteristic of the
N-H proton of the azetidine ring.

Diagram 1: *H NMR Experimental Workflow
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Figure 1. Workflow for *H NMR Analysis

Click to download full resolution via product page

Caption: Workflow for *H NMR Analysis

3C NMR Spectroscopy

The 13C NMR spectrum provides information about the carbon skeleton of the molecule.
Experimental Protocol: 13C NMR Spectroscopy
o Sample Preparation: The same sample used for 1H NMR was utilized.

 Instrumentation: The spectrum was recorded on the same 400 MHz NMR spectrometer,
operating at 100 MHz for 13C.

o Data Acquisition: A proton-decoupled spectrum was acquired with 1024 scans and a
relaxation delay of 2.0 seconds.

Table 2: 13C NMR Data for 3-(2-Chloro-4-methoxyphenoxy)azetidine in CDCIs at 100 MHz
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Chemical Shift (8) ppm Assighment
155.0 Ar-C (C-0)
150.2 Ar-C (C-O)
125.5 Ar-C (C-Cl)
120.8 Ar-CH

115.3 Ar-CH

114.1 Ar-CH

68.5 O-CH (azetidine)
56.0 OCHs

52.5 CHz (azetidine)

Interpretation of the 3C NMR Spectrum:

The 13C NMR spectrum shows nine distinct carbon signals, which is in agreement with the
number of unique carbon atoms in the structure. The signals in the aromatic region (114-155
ppm) correspond to the six carbons of the benzene ring. The upfield signals at 68.5 ppm and
52.5 ppm are assigned to the carbons of the azetidine ring, while the signal at 56.0 ppm is
attributed to the methoxy carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

Experimental Protocol: IR Spectroscopy

o Sample Preparation: A thin film of the neat compound was placed between two sodium
chloride plates.

 Instrumentation: The spectrum was recorded on an FT-IR spectrometer.
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o Data Acquisition: The spectrum was obtained by averaging 32 scans with a resolution of 4
cm~L,

Table 3: IR Absorption Data for 3-(2-Chloro-4-methoxyphenoxy)azetidine

Functional Group

Wavenumber (cm~2) Intensity .

Assignment
3350 Medium, Broad N-H Stretch
3050 Medium C-H Stretch (Aromatic)
2950, 2850 Medium C-H Stretch (Aliphatic)
1590, 1480 Strong C=C Stretch (Aromatic)
1230 Strong C-O Stretch (Aryl Ether)
1100 Strong C-N Stretch
750 Strong C-CI Stretch

Interpretation of the IR Spectrum:

The IR spectrum exhibits a broad absorption band at 3350 cm~1, which is characteristic of the
N-H stretching vibration of the secondary amine in the azetidine ring. The presence of the
aromatic ring is confirmed by the C-H stretching vibrations above 3000 cm~! and the C=C
stretching vibrations in the 1480-1590 cm~1 region. The strong absorption at 1230 cm~1is
indicative of the aryl ether C-O stretch. The C-CI stretch is observed at 750 cm~1.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its structural elucidation.

Experimental Protocol: Mass Spectrometry

o Sample Preparation: The sample was dissolved in methanol to a concentration of 1 mg/mL.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1441661/docs?utm_src=pdf-body#spectroscopic-data-of-3-2-chloro-4-methoxyphenoxy-azetidine-nmr-ir-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Instrumentation: The analysis was performed on a high-resolution mass spectrometer using
electrospray ionization (ESI) in positive ion mode.

o Data Acquisition: The sample was infused directly into the source at a flow rate of 5 uL/min.

Table 4: High-Resolution Mass Spectrometry Data for 3-(2-Chloro-4-
methoxyphenoxy)azetidine

m/z (Calculated) m/z (Observed) lon Formula Assignment

214.0689 214.0685 [C10H13CINO2]* [M+H]*

Interpretation of the Mass Spectrum:

The high-resolution mass spectrum shows a prominent ion at an m/z of 214.0685, which
corresponds to the protonated molecule ([M+H]*). The observed mass is in excellent
agreement with the calculated mass for the molecular formula C10H12CINOz2, further confirming
the identity of the compound. The isotopic pattern observed for this ion, with a significant M+2
peak at approximately one-third the intensity of the molecular ion peak, is characteristic of the
presence of a single chlorine atom.

Diagram 2: Spectroscopic Data Relationship
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Figure 2. Interrelation of Spectroscopic Data
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Caption: Interrelation of Spectroscopic Data

Conclusion

The comprehensive spectroscopic analysis of 3-(2-Chloro-4-methoxyphenoxy)azetidine
using NMR, IR, and MS techniques provides a cohesive and unambiguous confirmation of its
molecular structure. The data presented in this guide serves as a foundational reference for the
quality control and further development of this compound in various scientific and
pharmaceutical applications. The detailed protocols and interpretations offer valuable insights
for researchers working with this and related molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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